Cas no 2138414-46-5 ([5-(1-Ethoxyethenyl)-2-methoxyphenyl]methanamine)

• Product Name: [5-(1-Ethoxyethenyl)-2-methoxyphenyl]methanamine
• CAS No: 2138414-46-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5992969
• PubChem ID: 165464348
• Update Time: 2025-06-10

[5-(1-Ethoxyethenyl)-2-methoxyphenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-803220
• [5-(1-ethoxyethenyl)-2-methoxyphenyl]methanamine
• 2138414-46-5
• [5-(1-Ethoxyethenyl)-2-methoxyphenyl]methanamine

• Inchi： 1S/C12H17NO2/c1-4-15-9(2)10-5-6-12(14-3)11(7-10)8-13/h5-7H,2,4,8,13H2,1,3H3
• InChI Key： DJAXUVVLRIXGBK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=C)OCC)C=C1CN

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on [5-(1-Ethoxyethenyl)-2-methoxyphenyl]methanamine

Comprehensive Overview of [5-(1-Ethoxyethenyl)-2-methoxyphenyl]methanamine (CAS No. 2138414-46-5)

The compound [5-(1-Ethoxyethenyl)-2-methoxyphenyl]methanamine (CAS No. 2138414-46-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This methanamine derivative incorporates an ethoxyethenyl group and a methoxy substituent, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its reactive amine functionality and aromatic backbone.

In recent years, the demand for custom synthesis intermediates like [5-(1-Ethoxyethenyl)-2-methoxyphenyl]methanamine has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound’s CAS No. 2138414-46-5 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry and catalysis. Its structural motif is often explored for bioactivity optimization, particularly in designing CNS-targeting agents or enzyme inhibitors, aligning with current trends in precision medicine.

The ethoxyethenyl moiety in [5-(1-Ethoxyethenyl)-2-methoxyphenyl]methanamine offers versatility in cross-coupling reactions, a hot topic in green chemistry circles. As industries prioritize sustainable synthesis, this compound’s potential as a ligand precursor or metal-organic framework (MOF) linker has been investigated. Computational studies using AI-driven molecular modeling tools often reference its CAS 2138414-46-5 to predict ADMET properties, addressing growing concerns about drug-likeness in early-stage research.

Analytical challenges surrounding [5-(1-Ethoxyethenyl)-2-methoxyphenyl]methanamine include its chromatographic separation and stability profiling, common pain points for heterocyclic amines. Recent publications highlight improved HPLC methods for its quantification, catering to quality control needs in GMP manufacturing. The compound’s logP and pKa values are also frequently discussed in QSAR studies, reflecting the pharmaceutical industry’s focus on property-based design.

From a commercial perspective, suppliers of CAS 2138414-46-5 emphasize its batch-to-batch consistency and regulatory compliance, responding to stringent REACH and ICH guidelines. The compound’s scalable synthesis routes—often involving Pd-catalyzed vinylation or reductive amination—are actively optimized to meet kilolab production demands. These developments align with the broader shift toward modular chemical platforms in contract research organizations (CROs).

Emerging applications of [5-(1-Ethoxyethenyl)-2-methoxyphenyl]methanamine extend to material science, where its conjugated system shows promise in organic electronics. Researchers are exploring its incorporation into OLED materials or photocatalysts, capitalizing on the methoxyphenyl group’s electron-donating characteristics. Such interdisciplinary potential makes this compound a recurring subject in grant proposals and patent filings worldwide.